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Compound of Interest

Compound Name: JNJ-7777120

Cat. No.: B1673073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-7777120 is a potent and selective antagonist of the histamine H4 receptor (H4R), with a Ki

value of approximately 4.5 nM.[1][2][3] It exhibits over 1,000-fold selectivity for the H4 receptor

compared to other histamine receptor subtypes (H1, H2, and H3).[1][2][3] This selectivity

makes JNJ-7777120 a valuable tool for investigating the physiological and pathophysiological

roles of the H4 receptor in various cellular processes, including inflammation, immune

responses, and chemotaxis.[2][4] These application notes provide detailed protocols for the

proper dissolution and use of JNJ-7777120 in in vitro cell culture experiments.

Product Information
Property Value

Molecular Formula C₁₄H₁₆ClN₃O

Molecular Weight 277.75 g/mol [1]

CAS Number 459168-41-3[1][5]

Appearance Crystalline solid[4][5]

Storage
Store at -20°C for long-term stability (at least

two years).[1][4]
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Solubility of JNJ-7777120
JNJ-7777120 is sparingly soluble in aqueous buffers but is soluble in organic solvents.[4][5] It

is crucial to select the appropriate solvent to prepare a stock solution that can be further diluted

into cell culture media.

Solvent Solubility

DMSO ~14 mg/mL to 56 mg/mL[1][4][5][6]

Ethanol ~2 mg/mL to 8 mg/mL[1][4][5]

Dimethylformamide (DMF) ~14 mg/mL to 20 mg/mL[4][5][6]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL[4][5][6]

1 eq. HCl ~27.77 mg/mL[3][7]

Water Insoluble[1]

Note: The solubility of JNJ-7777120 in DMSO can be affected by moisture. It is recommended

to use fresh, anhydrous DMSO for the preparation of stock solutions.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JNJ-7777120 in dimethyl

sulfoxide (DMSO).

Materials:

JNJ-7777120 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
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Weighing: Accurately weigh out the desired amount of JNJ-7777120 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 2.78 mg of JNJ-7777120 (Molecular

Weight = 277.75 g/mol ).

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the JNJ-
7777120 powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) and sonication can aid in dissolution if necessary.[8]

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[1][2] Stock

solutions in DMSO are stable for at least one month at -20°C and for up to one year at

-80°C.[1]

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM JNJ-7777120 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Procedure:

Intermediate Dilution (Optional but Recommended): To minimize the final concentration of

DMSO in the cell culture, it is advisable to perform an intermediate dilution of the stock

solution in cell culture medium. For example, dilute the 10 mM stock solution 1:100 in culture

medium to obtain a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the cell

culture plates to achieve the desired final concentration. For instance, to achieve a final
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concentration of 1 µM, add 10 µL of the 100 µM intermediate solution to 1 mL of cell culture

medium in the well.

DMSO Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the JNJ-7777120-treated wells.

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% (v/v) to avoid solvent-induced cytotoxicity.

Signaling Pathway and Experimental Workflow
JNJ-7777120 Mechanism of Action
JNJ-7777120 acts as an antagonist at the histamine H4 receptor, a G protein-coupled receptor

(GPCR). The H4 receptor primarily couples to Gαi/o proteins, leading to the inhibition of

adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. By

blocking the binding of histamine to the H4 receptor, JNJ-7777120 inhibits these downstream

signaling events.
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Caption: JNJ-7777120 antagonism of the H4 receptor signaling pathway.

General Experimental Workflow for Cell-Based Assays
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The following diagram illustrates a typical workflow for utilizing JNJ-7777120 in a cell-based

assay, such as a chemotaxis or cytokine release assay.
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Caption: General workflow for cell-based assays using JNJ-7777120.
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Example Applications in Cell Culture
JNJ-7777120 has been utilized in various in vitro studies to investigate the role of the H4

receptor.

Chemotaxis Assays: JNJ-7777120 has been shown to inhibit histamine-induced mast cell

chemotaxis with an IC50 of 40 nM.[4]

Calcium Influx: The compound blocks histamine-induced calcium influx in mouse bone

marrow-derived mast cells.[1]

Cytokine Production: JNJ-7777120 can inhibit the production of chemokines such as thymus

and activation-regulated chemokine (TARC/CCL17) and macrophage-derived chemokine

(MDC/CCL22) in antigen-stimulated cells.[2]

Receptor Function Studies: It has been used in cell lines expressing human or mouse H4

receptors (e.g., SK-N-MC cells, U2OS-H4R cells) to study receptor antagonism.[2][9]

Recommended Concentration Range: The effective concentration of JNJ-7777120 will vary

depending on the cell type and the specific assay. A concentration range of 10 nM to 10 µM is a

common starting point for in vitro experiments.[2][9] It is always recommended to perform a

dose-response curve to determine the optimal concentration for your specific experimental

setup.

Safety Precautions
JNJ-7777120 is for research use only and not for human or veterinary use.[5] Standard

laboratory safety practices should be followed when handling this compound. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and

safety glasses. Avoid inhalation of the powder and contact with skin and eyes.[5] Consult the

Safety Data Sheet (SDS) for more detailed information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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